Cas no 64989-74-8 (Acetic acid,2-chloro-2-[2-(2-fluorophenyl)hydrazinylidene]-, ethyl ester)

• Product Name: Acetic acid,2-chloro-2-[2-(2-fluorophenyl)hydrazinylidene]-, ethyl ester
• CAS No: 64989-74-8
• MF: C₁₀H₁₀ClFN₂O₂
• MW: 244.650004863739
• CID: 501316
• PubChem ID: 2761313
• Update Time: 2025-04-19

Acetic acid,2-chloro-2-[2-(2-fluorophenyl)hydrazinylidene]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-chloro-2-[2-(2-fluorophenyl)hydrazinylidene]-, ethyl ester
• ethyl 2-chloro-2-[(2-fluorophenyl)hydrazinylidene]acetate
• ETHYL 2-CHLORO-2-[2-(2-FLUOROPHENYL)HYDRAZONO]-
• ETHYL 2-CHLORO-2-[2-(2-FLUOROPHENYL)HYDRAZONO]-ACETATE
• Ethyl chloro[(2-fluorophenyl)hydrazono]acetate
• AC1MC4O1
• Aceticacid, chloro[(2-fluorophenyl)hydrazono]-, ethyl ester (9CI)
• AG-G-44181
• chloro[(2-fluorophenyl)hydrazono]-acetic acid, ethyl ester
• CTK5C1997
• 64989-74-8
• AKOS030240167
• DTXSID30375697
• Ethyl chloro[2-(2-fluorophenyl)hydrazinylidene]acetate
• SCHEMBL11767988

• MDL： MFCD06658069
• Inchi： 1S/C10H10ClFN2O2/c1-2-16-10(15)9(11)14-13-8-6-4-3-5-7(8)12/h3-6,13H,2H2,1H3
• InChI Key： CJTBOQSRJXKXAA-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCC)=NNC1C=CC=CC=1F

Computed Properties

• Exact Mass: 244.04100
• Monoisotopic Mass: 244.0414834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 301.8°C at 760 mmHg
• Flash Point: 136.3°C
• Refractive Index: 1.531
• PSA: 50.69000
• LogP: 2.42600

Acetic acid,2-chloro-2-[2-(2-fluorophenyl)hydrazinylidene]-, ethyl ester Security Information

• Storage Condition：(BD324002)